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Compound of Interest

Compound Name: Falintolol, (2)-

Cat. No.: B1663471

For researchers, scientists, and drug development professionals, the responsible management
and disposal of investigational compounds like Falintolol, (Z)- is a critical component of
laboratory safety and environmental protection. In the absence of a specific Safety Data Sheet
(SDS), a cautious approach, treating the substance as hazardous, is mandatory. This guide
provides essential procedural steps for the proper disposal of Falintolol, (Z)-, ensuring
compliance with standard laboratory safety protocols.

Immediate Safety and Handling Precautions

Prior to handling Falintolol, (Z)- for disposal, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department. All personnel must be equipped with
appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Specifications

Gloves Chemical-resistant nitrile or neoprene gloves.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

Lab Coat Standard laboratory coat, fully buttoned.

Use in a well-ventilated area or chemical fume

Respiratory Protection
hood.
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Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of Falintolol, (Z)- is through a licensed
chemical waste disposal service, typically involving incineration.[1] Never discharge chemical
waste into sewer systems or allow it to contaminate soil or water sources.

1. Waste Segregation and Collection:

« Isolate Falintolol, (Z)- Waste: Do not mix Falintolol, (Z)- waste with other chemical waste
streams unless explicitly approved by your EHS department.

¢ Use a Designated Waste Container: Collect all solid and liquid waste containing Falintolol,
(Z)- in a dedicated, properly labeled, and sealable container. The container must be
chemically compatible with the compound.[2]

» Labeling: The waste container must be clearly labeled with a "HAZARDOUS WASTE"
sticker.[3] The label should include the full chemical name "Falintolol, (Z)-", the quantity of
waste, and the date of accumulation.

2. Storage of Chemical Waste:

o Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA
within the laboratory.[3][4] This area should be at or near the point of waste generation and
under the control of laboratory personnel.

e Secondary Containment: Place the primary waste container in a secondary container, such
as a larger, chemically resistant tub, to contain any potential leaks or spills.

» Segregation of Incompatibles: Store the Falintolol, (Z)- waste away from incompatible
materials. As a general rule, keep organic compounds separate from acids, bases, and
oxidizers.

3. Arranging for Disposal:

» Contact EHS: Once the waste container is full or has been in storage for the maximum
allowable time (consult your institution's policy), contact your EHS department to arrange for
a hazardous waste pickup.
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» Documentation: Complete all necessary waste disposal forms as required by your institution
and the waste disposal vendor.

4. Disposal of Contaminated Materials:

o Sharps: Chemically contaminated sharps, such as needles and razor blades, must be
disposed of in a designated, puncture-resistant sharps container labeled for chemical waste.

e Glassware: The first rinse of chemically contaminated glassware should be collected as
hazardous waste. Subsequent rinses may be disposed of down the drain, provided they
meet local pH and toxicity requirements.

» Empty Containers: Empty containers that held pure Falintolol, (Z)- should be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.
After rinsing, the container can be managed for recycling or disposal as non-hazardous
waste, in accordance with institutional policies.

Spill Management

In the event of a spill, immediately alert personnel in the area and follow these steps:

» Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
e Secure the Area: Restrict access to the spill area.

o Use a Spill Kit: Use a chemical spill kit containing appropriate absorbent materials to contain
and clean up the spill.

o Collect Waste: All materials used for spill cleanup must be collected and placed in a sealed
container for disposal as hazardous waste.

o Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Falintolol, (Z)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. benchchem.com [benchchem.com]
e 2. danielshealth.com [danielshealth.com]
e 3.research.cuanschutz.edu [research.cuanschutz.edu]

e 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

 To cite this document: BenchChem. [Proper Disposal of Falintolol, (Z)-: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663471#falintolol-z-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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